Cas no 132088-24-5 (1H-1,2,4-Triazole-3-carboxylic acid, 1-(3-nitrophenyl)-5-phenyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboxylic acid, 1-(3-nitrophenyl)-5-phenyl-
• CAS No: 132088-24-5
• MF: C₁₅H₁₀N₄O₄
• MW: 310.26430273056
• MDL: MFCD11107617
• CID: 5168599
• PubChem ID: 33736506
• Update Time: 2025-05-19

1H-1,2,4-Triazole-3-carboxylic acid, 1-(3-nitrophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxylic acid
• 1-(3-NITRO-PHENYL)-5-PHENYL-1H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID
• 1-(3-NITRO-PHENYL)-5-PHENYL-1H-[1,2,4]TRIAZOLE-3-CARBOXYLICACID
• 1-(3-Nitrophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid
• 1H-1,2,4-Triazole-3-carboxylic acid, 1-(3-nitrophenyl)-5-phenyl-

• MDL： MFCD11107617
• Inchi： 1S/C15H10N4O4/c20-15(21)13-16-14(10-5-2-1-3-6-10)18(17-13)11-7-4-8-12(9-11)19(22)23/h1-9H,(H,20,21)
• InChI Key： MIFBNCSDXYWOGV-UHFFFAOYSA-N
• SMILES： OC(C1N=C(C2C=CC=CC=2)N(C2C=CC=C(C=2)[N+](=O)[O-])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 3
• Topological Polar Surface Area: 114

Additional information on 1H-1,2,4-Triazole-3-carboxylic acid, 1-(3-nitrophenyl)-5-phenyl-

Compound CAS No. 132088-24-5: 1H-1,2,4-Triazole-3-carboxylic Acid, 1-(3-Nitrophenyl)-5-Phenyl-

The compound with CAS No. 132088-24-5, known as 1H-1,2,4-Triazole-3-carboxylic acid, 1-(3-nitrophenyl)-5-phenyl, is a highly specialized organic compound with a unique chemical structure and diverse applications. This compound belongs to the class of triazole derivatives, which are widely studied for their potential in drug discovery, materials science, and agricultural applications. The triazole ring in this molecule plays a crucial role in its reactivity and functionality.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as scaffolds for various bioactive molecules. The 3-carboxylic acid group in this compound adds to its versatility, enabling it to participate in hydrogen bonding and other non-covalent interactions that are critical in drug design. Additionally, the presence of the 3-nitrophenyl group introduces electron-withdrawing effects, which can enhance the compound's stability and reactivity.

One of the most promising applications of this compound is in the development of antitumor agents. Researchers have reported that certain triazole derivatives exhibit significant cytotoxic activity against various cancer cell lines. The 5-phenyl group in this molecule may contribute to its ability to target specific cancer cells while minimizing toxicity to healthy cells. This makes it a potential candidate for further exploration in oncology research.

In the field of materials science, this compound has shown potential as a building block for coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group can act as a ligand, coordinating with metal ions to form extended networks with unique properties such as high surface area and porosity. These materials have applications in gas storage, catalysis, and sensing technologies.

Another area where this compound has garnered attention is in agricultural chemistry. Triazole derivatives are known for their fungicidal properties, and this compound has been tested for its ability to inhibit the growth of plant pathogens. The electron-withdrawing nitro group enhances the molecule's ability to disrupt fungal cell membranes, making it a potential candidate for developing eco-friendly pesticides.

Recent advancements in synthetic chemistry have also made it possible to produce this compound with higher efficiency and purity. Novel synthesis routes involving microwave-assisted reactions and catalytic processes have been reported, which not only reduce production costs but also minimize environmental impact.

In conclusion, the compound CAS No. 132088-24-5 represents a versatile platform for exploring new chemical entities with wide-ranging applications. Its unique structure and functional groups make it an attractive target for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.